Cas no 1644145-69-6 (1,10-Phenanthroline, 2,4,7-trimethyl-)

• Product Name: 1,10-Phenanthroline, 2,4,7-trimethyl-
• CAS No: 1644145-69-6
• MF: C₁₅H₁₄N₂
• MW: 222.285
• CID: 4469224
• Update Time: 2025-05-19

1,10-Phenanthroline, 2,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,4,7-trimethyl-

Additional information on 1,10-Phenanthroline, 2,4,7-trimethyl-

Latest Research Advances on 1,10-Phenanthroline, 2,4,7-trimethyl- (CAS: 1644145-69-6) in Chemical Biology and Pharmaceutical Applications

The compound 1,10-Phenanthroline, 2,4,7-trimethyl- (CAS: 1644145-69-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic aromatic compound, characterized by its methyl-substituted phenanthroline core, exhibits remarkable potential as a ligand in metal coordination chemistry, a scaffold for drug design, and a probe for biochemical studies. Recent studies have explored its role in modulating enzymatic activity, interacting with nucleic acids, and serving as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,10-Phenanthroline, 2,4,7-trimethyl- shows enhanced binding affinity to transition metal ions compared to its non-methylated counterpart, making it particularly valuable in metalloenzyme inhibition. The methyl groups at positions 2, 4, and 7 were found to significantly influence the compound's lipophilicity and membrane permeability, properties crucial for pharmaceutical applications. Researchers utilized X-ray crystallography to elucidate the precise coordination geometry of this compound with various metal ions, providing structural insights for rational drug design.

In the field of anticancer research, a team at the University of Cambridge reported promising results using 1,10-Phenanthroline, 2,4,7-trimethyl- as a core structure for developing novel topoisomerase II inhibitors. The compound's planar aromatic system enables intercalation into DNA, while its methyl groups contribute to improved pharmacokinetic properties. In vitro studies showed potent cytotoxic activity against multiple cancer cell lines, with IC50 values in the low micromolar range. Molecular dynamics simulations revealed stable interactions between the compound and the DNA-topoisomerase II complex, suggesting a dual mechanism of action.

Recent advances in chemical biology have utilized 1,10-Phenanthroline, 2,4,7-trimethyl- as a fluorescent probe for detecting metal ions in biological systems. A 2024 Nature Chemical Biology publication described its application in real-time monitoring of intracellular copper dynamics, leveraging its selective chelation properties and enhanced fluorescence upon metal binding. The methyl substitutions were found to improve the probe's photostability and cellular uptake, addressing limitations of previous phenanthroline-based sensors.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation of 1,10-Phenanthroline, 2,4,7-trimethyl- derivatives. A recent Organic Letters report detailed a palladium-catalyzed cross-coupling approach that enables selective functionalization at various positions of the phenanthroline core, expanding the structural diversity accessible for structure-activity relationship studies. These synthetic advances have accelerated the exploration of this compound class in medicinal chemistry programs.

Looking forward, researchers anticipate that 1,10-Phenanthroline, 2,4,7-trimethyl- will continue to play a significant role in several emerging areas. Its application in the development of metal-based therapeutics, particularly for antimicrobial and anticancer indications, appears especially promising. Additionally, its utility as a molecular scaffold for designing selective enzyme inhibitors and as a tool compound for studying metal homeostasis in biological systems is expected to drive further research interest. Ongoing studies are investigating its potential in targeted drug delivery systems and as a component of supramolecular assemblies for biomedical applications.